Cas no 1251616-77-9 (3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1251616-77-9
• MF: C₂₀H₁₅ClN₂OS
• MW: 366.863902330399
• CID: 6621229
• PubChem ID: 49672972
• Update Time: 2025-06-14

3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• F3222-4350
• 1251616-77-9
• 3-[(3-chlorophenyl)methyl]-7-(2-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 3-[(3-chlorophenyl)methyl]-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-(3-chlorobenzyl)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one
• AKOS005727843

• Inchi： 1S/C20H15ClN2OS/c1-13-5-2-3-8-16(13)17-11-25-19-18(17)22-12-23(20(19)24)10-14-6-4-7-15(21)9-14/h2-9,11-12H,10H2,1H3
• InChI Key： PUXUCXOEZVQSNL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=NC2=C(C1=O)SC=C2C1C=CC=CC=1C

Computed Properties

• Exact Mass: 366.0593620g/mol
• Monoisotopic Mass: 366.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

Comprehensive Overview of 3-(3-Chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1251616-77-9)

3-(3-Chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1251616-77-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidinone class, which is known for its diverse pharmacological properties, including kinase inhibition and antimicrobial effects. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting cancer, inflammatory diseases, and metabolic disorders.

The molecular structure of 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one incorporates a thieno[3,2-d]pyrimidin-4(3H)-one core, substituted with a 3-chlorobenzyl group at the 3-position and a 2-methylphenyl moiety at the 7-position. These substitutions are critical for modulating the compound's bioactivity and binding affinity to biological targets. Recent studies highlight its potential as a tyrosine kinase inhibitor, a class of compounds widely investigated for their role in precision medicine and personalized therapies.

In the context of current trends, the demand for small-molecule inhibitors and heterocyclic scaffolds has surged, driven by advancements in computational chemistry and AI-driven drug design. This compound aligns with these trends, as its structure-activity relationship (SAR) can be optimized using machine learning models to predict efficacy and reduce drug resistance. Additionally, its synthetic accessibility makes it a viable candidate for high-throughput screening in drug development pipelines.

From an industrial perspective, CAS No. 1251616-77-9 is also relevant in agrochemical innovation, where thienopyrimidinone derivatives are explored for their pesticidal and herbicidal properties. The chlorobenzyl and methylphenyl substituents may enhance its stability and bioavailability in environmental applications, addressing growing concerns about sustainable agriculture and eco-friendly pest control.

For researchers and manufacturers, the synthesis of 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Recent patents highlight improved routes using catalytic systems to achieve higher yields and purity, which is crucial for scale-up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards.

As the scientific community continues to investigate CAS No. 1251616-77-9, its potential extends beyond traditional applications. For instance, its fluorescence properties could be harnessed in bioimaging or molecular probes, while its metal-binding capacity might open doors in catalysis and material science. These interdisciplinary opportunities reflect the compound's versatility and align with the broader shift toward multifunctional molecules in research.

In summary, 3-(3-chlorobenzyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1251616-77-9) represents a promising scaffold with wide-ranging implications in pharmaceuticals, agrochemicals, and advanced materials. Its integration into AI-aided discovery and green chemistry initiatives positions it as a compound of enduring relevance in modern science.